Cas no 904-39-2 (Benzoxazole, 2,2'-(1,4-phenylene)bis-)

• Product Name: Benzoxazole, 2,2'-(1,4-phenylene)bis-
• CAS No: 904-39-2
• MF: C₂₀H₁₂N₂O₂
• MW: 312.321484565735
• CID: 788766
• PubChem ID: 691763
• Update Time: 2025-04-19

Benzoxazole, 2,2'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,2'-(1,4-phenylene)bis-
• 2-[4-(1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazole
• Oprea1_855473
• ICXAPFWGVRTEKV-UHFFFAOYSA-N
• 904-39-2
• HMS1607P19
• AP-970/33573028
• DTXSID00351125
• SCHEMBL31170
• 2,2'-p-phenylene-bis-benzoxazole
• SR-01000391666
• SR-01000391666-1
• BB 0245761
• Oprea1_201558
• CCG-15237
• p-phenylene benzobisoxazole
• AKOS000298365
• 1,4-Bis(benzo[d]oxazol-2-yl)benzene

• Inchi： 1S/C20H12N2O2/c1-3-7-17-15(5-1)21-19(23-17)13-9-11-14(12-10-13)20-22-16-6-2-4-8-18(16)24-20/h1-12H
• InChI Key： ICXAPFWGVRTEKV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(=CC=1)C1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 312.089877630g/mol
• Monoisotopic Mass: 312.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.1Ų